Cas no 2228174-45-4 (tert-butyl N-1-(2,2-difluoroacetyl)cyclobutylcarbamate)

• Product Name: tert-butyl N-1-(2,2-difluoroacetyl)cyclobutylcarbamate
• CAS No: 2228174-45-4
• MF: C₁₁H₁₇F₂NO₃
• MW: 249.254390478134
• CID: 6162571
• PubChem ID: 164663911
• Update Time: 2025-07-18

tert-butyl N-1-(2,2-difluoroacetyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2,2-difluoroacetyl)cyclobutylcarbamate
• 2228174-45-4
• tert-butyl n-[1-(2,2-difluoroacetyl)cyclobutyl]carbamate
• EN300-1888857

• Inchi： 1S/C11H17F2NO3/c1-10(2,3)17-9(16)14-11(5-4-6-11)7(15)8(12)13/h8H,4-6H2,1-3H3,(H,14,16)
• InChI Key： YDNNSOWDRXBVJT-UHFFFAOYSA-N
• SMILES： FC(C(C1(CCC1)NC(=O)OC(C)(C)C)=O)F

Computed Properties

• Exact Mass: 249.11764973g/mol
• Monoisotopic Mass: 249.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-1-(2,2-difluoroacetyl)cyclobutylcarbamate

Introduction to tert-butyl N-1-(2,2-difluoroacetyl)cyclobutylcarbamate (CAS No. 2228174-45-4) in Modern Chemical Biology and Medicinal Chemistry

Tert-butyl N-1-(2,2-difluoroacetyl)cyclobutylcarbamate, identified by the chemical identifier CAS No. 2228174-45-4, represents a significant compound in the realm of chemical biology and medicinal chemistry. This compound belongs to a class of derivatives that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both a tert-butyl group and a cyclobutyl moiety in its molecular framework contributes to its distinct physicochemical properties, making it a valuable candidate for further exploration in drug discovery and synthetic applications.

The N-1-(2,2-difluoroacetyl) moiety introduces fluorine atoms into the molecular structure, which is a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. Fluorinated compounds have been extensively studied for their ability to modulate biological pathways, often leading to the development of novel therapeutic agents. The combination of these structural elements in tert-butyl N-1-(2,2-difluoroacetyl)cyclobutylcarbamate suggests a potential for diverse applications, particularly in the design of bioactive molecules targeting specific disease mechanisms.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their versatility as pharmacophores. Carbamates are known for their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions, making them suitable for modulating enzyme activity and receptor binding. The specific arrangement of atoms in tert-butyl N-1-(2,2-difluoroacetyl)cyclobutylcarbamate may contribute to its selectivity and potency when interacting with biological systems.

Current research in chemical biology has highlighted the importance of understanding the structural determinants that govern biological activity. The study of tert-butyl N-1-(2,2-difluoroacetyl)cyclobutylcarbamate fits within this broader context, as it provides insights into how modifications at the molecular level can influence biological outcomes. For instance, the incorporation of fluorine atoms has been shown to alter the electronic properties of molecules, thereby affecting their interactions with biological targets. This compound serves as a prime example of how subtle changes in structure can lead to significant differences in biological behavior.

The synthesis and characterization of tert-butyl N-1-(2,2-difluoroacetyl)cyclobutylcarbamate have been subjects of interest in advanced synthetic methodologies. The preparation of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Recent advancements in synthetic techniques have enabled the efficient production of complex molecules like this one, opening up new avenues for drug development. The ability to synthesize such intricate structures underscores the progress made in synthetic organic chemistry over recent decades.

The potential applications of tert-butyl N-1-(2,2-difluoroacetyl)cyclobutylcarbamate extend beyond academic research into practical therapeutic solutions. Its unique structural features make it a promising candidate for further investigation in various therapeutic areas. For instance, its ability to interact with biological targets suggests potential uses in treating neurological disorders, inflammation-related diseases, or even cancer. The exploration of such compounds is often driven by the hope that they may lead to novel treatments that address unmet medical needs.

In conclusion, tert-butyl N-1-(2,2-difluoroacetyl)cyclobutylcarbamate (CAS No. 2228174-45-4) is a compound of significant interest in chemical biology and medicinal chemistry. Its unique structural composition and potential biological activities make it a valuable asset for researchers seeking to develop new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing drug discovery and improving patient care.